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Compound Name: YS 035 hydrochloride

Cat. No.: B1662548 Get Quote

In-Depth Technical Guide: YS 035 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Core Compound Overview
YS 035 hydrochloride is a synthetic, cell-permeable small molecule and a derivative of

verapamil. It functions primarily as a calcium channel antagonist with a multi-faceted

mechanism of action that extends to the modulation of other key ion transport systems. Its

chemical IUPAC name is N,N-Bis-(3,4-dimethoxyphenylethyl)-N-methylamine hydrochloride.

The compound has a molecular formula of C₂₁H₂₉NO₄·HCl and a molecular weight of 395.93

g/mol .

YS 035 hydrochloride has been identified as a potent inhibitor of cellular calcium uptake and

mitochondrial calcium efflux.[1] Furthermore, it demonstrates significant inhibitory effects on the

hyperpolarization-activated current (Ih) in neuronal tissues. These properties position YS 035
hydrochloride as a valuable research tool for investigating cellular calcium homeostasis,

mitochondrial function, and neuronal excitability.

Primary Functions and Mechanisms of Action
The primary functions of YS 035 hydrochloride are centered on its ability to modulate calcium

ion movement across cellular and subcellular membranes, as well as its influence on other ion

channels.
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Inhibition of Cellular and Mitochondrial Calcium
Transport
YS 035 hydrochloride acts as a broad-spectrum calcium antagonist. It has been shown to

inhibit Ca²⁺ uptake in a variety of cell types, including muscle cells, brain synaptosomes, and

kidney fibroblasts.[1] This inhibition is dose-dependent.

A key mechanism in its calcium-modulating activity is the inhibition of the sodium-calcium

(Na⁺/Ca²⁺) exchanger, particularly in heart mitochondria.[1] This inhibition has been

characterized as non-competitive. Additionally, YS 035 hydrochloride prevents the release of

Ca²⁺ from mitochondria that is induced by Ruthenium Red, a known inhibitor of the

mitochondrial calcium uniporter.[1] It is important to note that YS 035 hydrochloride does not

affect mitochondrial Ca²⁺ release initiated by uncouplers or respiratory inhibitors.[1]

Prolongation of Cardiac Action Potentials
In the context of cardiovascular electrophysiology, YS 035 hydrochloride has been observed

to prolong cardiac action potentials. This effect is attributed to its ability to inhibit the pacemaker

current (If) and outward potassium (K⁺) currents. This dual action leads to a delay in

repolarization, thereby extending the duration of the action potential.

Inhibition of Hyperpolarization-Activated Current (Ih)
YS 035 hydrochloride is also a recognized inhibitor of the hyperpolarization-activated current

(Ih), which is carried by hyperpolarization-activated cyclic nucleotide-gated (HCN) channels.

This current plays a crucial role in the rhythmic activity of various neurons. YS 035
hydrochloride has been shown to block Ih in inspiratory brainstem neurons, suggesting its

potential as a tool for studying respiratory rhythm generation.[2]

Quantitative Data
The following table summarizes the key quantitative data reported for the activity of YS 035
hydrochloride.
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Parameter Value Cell/Tissue Type Reference

Ki (Na⁺/Ca²⁺

exchange)
28 µM Heart Mitochondria [1]

Effective

Concentration (Ih

Inhibition)

3 - 30 µM
Inspiratory Brainstem

Neurons
[2]

Experimental Protocols
Measurement of Na⁺/Ca²⁺ Exchange in Heart
Mitochondria

Mitochondrial Preparation: Beef heart mitochondria are isolated by differential centrifugation.

The final mitochondrial pellet is resuspended in a buffer containing 250 mM sucrose and 10

mM Tris-HCl (pH 7.4).

Calcium Loading: Mitochondria (1 mg of protein/ml) are incubated in a medium containing

120 mM KCl, 10 mM Tris-HCl (pH 7.4), 5 mM potassium succinate, and 1.25 µM rotenone.

Calcium loading is initiated by the addition of 40 µM CaCl₂.

Measurement of Ca²⁺ Efflux: After calcium loading, the Na⁺-dependent Ca²⁺ efflux is initiated

by the addition of 10 mM NaCl. The external Ca²⁺ concentration is monitored using a Ca²⁺-

selective electrode.

Inhibition Assay: YS 035 hydrochloride is added to the mitochondrial suspension prior to

the addition of NaCl to determine its effect on the rate of Na⁺-dependent Ca²⁺ efflux. The Ki

is determined by analyzing the inhibition at various concentrations of YS 035 hydrochloride.

Electrophysiological Recording of Hyperpolarization-
Activated Current (Ih)

Tissue Preparation: Transverse brainstem slices (200-300 µm thick) are prepared from

neonatal mice (P6-P11). Slices are maintained in artificial cerebrospinal fluid (aCSF)

containing (in mM): 124 NaCl, 3 KCl, 1.25 NaH₂PO₄, 26 NaHCO₃, 1 MgCl₂, 2 CaCl₂, and 10

glucose, bubbled with 95% O₂ and 5% CO₂.
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Electrophysiological Recordings: Whole-cell patch-clamp recordings are performed on

inspiratory neurons identified by their firing pattern in relation to the integrated hypoglossal

nerve output.

Ih Measurement: To measure Ih, neurons are voltage-clamped at a holding potential of -50

mV. Hyperpolarizing voltage steps (from -60 mV to -120 mV in 10 mV increments) are

applied to elicit the slowly activating inward current characteristic of Ih.

Inhibition Studies: YS 035 hydrochloride is bath-applied at various concentrations (3-30

µM) to determine its effect on the amplitude and kinetics of Ih.

Signaling Pathways and Experimental Workflows
Inhibition of Mitochondrial Na⁺/Ca²⁺ Exchange
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Caption: YS 035 hydrochloride inhibits the mitochondrial Na⁺/Ca²⁺ exchanger.

Blockade of Hyperpolarization-Activated Current (Ih)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1662548?utm_src=pdf-body
https://www.benchchem.com/product/b1662548?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hyperpolarization

HCN Channel
(I_h Current)

Activates

Neuronal
Depolarization

Mediates

YS035

Blocks

Click to download full resolution via product page

Caption: YS 035 hydrochloride blocks the hyperpolarization-activated HCN channel.

Experimental Workflow for Ih Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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